Cas no 1142206-94-7 (4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid)

• Product Name: 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid
• CAS No: 1142206-94-7
• MF: C₁₂H₁₀N₂O₄S₂
• MW: 310.348800182343
• MDL: MFCD12027895
• CID: 4681125
• Update Time: 2025-05-23

4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(2-mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid
• STK505303
• 4-[2-(4-oxo-2-sulfanyl-5H-1,3-thiazol-5-yl)acetamido]benzoic acid
• 4-{[(4-oxo-2-sulfanyl-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid
• 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid

• MDL： MFCD12027895
• Inchi： 1S/C12H10N2O4S2/c15-9(5-8-10(16)14-12(19)20-8)13-7-3-1-6(2-4-7)11(17)18/h1-4,8H,5H2,(H,13,15)(H,17,18)(H,14,16,19)
• InChI Key： PAINESAMTLHMJC-UHFFFAOYSA-N
• SMILES： S1C(NC(C1CC(NC1C=CC(C(=O)O)=CC=1)=O)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 447
• Topological Polar Surface Area: 153

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid

Comprehensive Overview of 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid (CAS No. 1142206-94-7)

4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid (CAS No. 1142206-94-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a thiazole ring, a mercapto group, and a benzoic acid moiety, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a bioactive scaffold due to its structural complexity and ability to interact with biological targets.

The compound's CAS No. 1142206-94-7 is often searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and bioconjugation. Its thiazole-thiol component is known for its role in modulating enzyme activity and protein interactions, which aligns with current trends in targeted therapy and small-molecule inhibitors. As the demand for precision medicine grows, compounds like 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid are increasingly explored for their potential to address unmet medical needs.

From a synthetic perspective, the compound's carboxylic acid group allows for further derivatization, enabling the creation of amide bonds or ester linkages. This flexibility is crucial for designing prodrugs or bioconjugates, which are hot topics in drug delivery systems. Recent studies have highlighted its utility in chemoenzymatic synthesis and peptide modification, areas that are gaining traction due to their sustainability and efficiency.

In the context of AI-driven drug discovery, 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid is frequently analyzed for its molecular docking properties. Computational tools predict its affinity for various protein targets, such as kinases and GPCRs, which are pivotal in cancer research and neurodegenerative diseases. This aligns with the rising popularity of in silico screening methods, which reduce experimental costs and accelerate lead optimization.

Environmental and green chemistry considerations also play a role in the compound's appeal. Its potential for biodegradable derivatives and low toxicity profile makes it a candidate for sustainable pharmaceutical synthesis. As regulatory agencies emphasize eco-friendly manufacturing, researchers are investigating greener routes to synthesize and functionalize this molecule.

In summary, 4-{[(2-Mercapto-4-oxo-4,5-dihydro-1,3-thiazol-5-yl)acetyl]amino}benzoic acid (CAS No. 1142206-94-7) represents a multifaceted compound with broad applications in drug development, bioconjugation, and computational chemistry. Its structural features and adaptability position it as a valuable asset in modern scientific endeavors, particularly in addressing contemporary challenges like personalized medicine and sustainable synthesis.